2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide
Overview
Description
2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. It belongs to the class of benzamide derivatives and has been found to exhibit a range of biological activities.
Scientific Research Applications
2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential pharmacological applications. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, it has been shown to possess antidepressant, anxiolytic, and antipsychotic properties. Moreover, it has been found to be effective in the treatment of neuropathic pain and epilepsy.
Mechanism of Action
The exact mechanism of action of 2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is not fully understood. However, it is believed to act by modulating the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been found to interact with various receptors such as 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological system being studied. It has been found to modulate the levels of various neurotransmitters, which can affect mood, behavior, and cognitive function. Additionally, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is its diverse pharmacological activity, which makes it a promising candidate for the development of novel therapeutic agents. However, its complex mechanism of action and potential side effects make it challenging to study in vitro and in vivo. Additionally, its synthesis is time-consuming and requires specialized equipment and expertise.
Future Directions
There are several future directions for the study of 2-(ethylthio)-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies are needed to elucidate the exact mechanism of action and identify potential drug targets. Moreover, the development of more potent and selective analogs of this compound is a promising avenue for the development of novel therapeutic agents. Finally, more studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.
In conclusion, this compound is a promising compound with diverse pharmacological activity. Its potential applications in the treatment of cancer, depression, anxiety, and neuropathic pain make it an attractive candidate for further research. However, its complex mechanism of action and potential side effects make it challenging to study. The development of more efficient synthesis methods and more potent analogs, as well as further safety and efficacy studies, are needed to fully realize the potential of this compound in the development of novel therapeutic agents.
Properties
IUPAC Name |
2-ethylsulfanyl-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O2S/c1-2-32-24-15-9-7-13-22(24)25(30)27-23-14-8-6-12-21(23)26(31)29-18-16-28(17-19-29)20-10-4-3-5-11-20/h3-15H,2,16-19H2,1H3,(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIWJROFLUOJEQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)N3CCN(CC3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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